Cas no 436099-61-5 (1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1))

• Product Name: 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1)
• CAS No: 436099-61-5
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• MDL: MFCD02328793
• CID: 327113
• PubChem ID: 2896383
• Update Time: 2025-05-30

1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1)
• 1-(2,3-dimethylindol-1-yl)-3-(furan-2-ylmethylamino)propan-2-ol
• 1-(2,3-DIMETHYL-INDOL-1-YL)-3-[(FURAN-2-YLMETHYL)-AMINO]-PROPAN-2-OL
• 1-(2,3-dimethylindolyl)-3-[(2-furylmethyl)amino]propan-2-ol
• AKOS000275013
• 1-(2,3-dimethyl-1H-indol-1-yl)-3-(furan-2-ylmethylamino)propan-2-ol
• SR-01000457105
• 1-(2,3-dimethylindol-1-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol
• FT-0644669
• 1-(2,3-dimethylindol-1-yl)-3-[(furan-2-ylmethyl)amino]propan-2-ol
• SB61537
• SR-01000457105-1
• Oprea1_009163
• 1-(2,3-Dimethyl-1H-indol-1-yl)-3-{[(furan-2-yl)methyl]amino}propan-2-ol
• 1-(2,3-Dimethyl-1H-indol-1-yl)-3-((furan-2-ylmethyl)amino)propan-2-ol
• HMS1681C03
• AKOS016040956
• 436099-61-5
• A826379
• DTXSID00387601
• EU-0040892

• MDL： MFCD02328793
• Inchi： 1S/C18H22N2O2/c1-13-14(2)20(18-8-4-3-7-17(13)18)12-15(21)10-19-11-16-6-5-9-22-16/h3-9,15,19,21H,10-12H2,1-2H3
• InChI Key： ATYFJNBTKOAQSM-UHFFFAOYSA-N
• SMILES： OC(CNCC1=CC=CO1)CN1C(C)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 298.16800
• Monoisotopic Mass: 298.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 504.5°C at 760 mmHg
• Flash Point: 258.9°C
• Refractive Index: 1.597
• PSA: 50.33000
• LogP: 3.39270

Additional information on 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1)

Compound CAS No. 436099-61-5: 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1)

The compound with CAS No. 436099-61-5, commonly referred to as 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1), is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its indole ring structure, which is a bicyclic aromatic system consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. The indole moiety is further substituted with an ethanol group at the 1-position and a dimethyl group at the 2 and 3 positions. Additionally, the molecule incorporates a furan-based substituent through an amino-methylene linkage and is counterbalanced by an ethanedioate group in a 1:1 molar ratio.

Indole derivatives have long been of interest to chemists and biologists due to their unique structural features and diverse biological activities. The presence of the indole ring in this compound suggests potential applications in drug design, particularly in targeting receptors or enzymes involved in neurological or metabolic pathways. Recent studies have highlighted the role of indole-containing molecules in modulating serotonin receptors, which are critical in regulating mood, appetite, and sleep-wake cycles. The inclusion of the furan group further enhances the molecule's electronic properties and could potentially improve its bioavailability or pharmacokinetic profile.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly ring-closing reactions to form the indole structure. The use of ethanedioate as a counterion suggests that the compound may exist as an ethanedioate salt, which could influence its solubility properties and stability under different conditions. Researchers have explored similar compounds for their potential as anticancer agents due to their ability to induce apoptosis or inhibit tumor growth in vitro.

Recent advancements in computational chemistry have enabled detailed molecular modeling of such compounds, providing insights into their interaction with biological targets. For instance, molecular docking studies have revealed that indole-based compounds can bind effectively to certain protein pockets due to their rigid structure and ability to form hydrogen bonds. This makes them promising candidates for drug discovery programs targeting diseases such as cancer, neurodegenerative disorders, or inflammatory conditions.

In terms of applications beyond pharmacology, this compound could also find utility in materials science. Its aromatic system and functional groups may contribute to electronic properties suitable for use in organic semiconductors or optoelectronic devices. Furthermore, the presence of the furan group introduces additional conjugation pathways that could enhance the molecule's optical properties.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Studies on similar molecules have shown that they can undergo enzymatic hydrolysis or photochemical degradation under specific conditions. This knowledge is essential for designing sustainable synthetic routes and ensuring minimal environmental footprint during manufacturing processes.

In conclusion, CAS No. 436099-61-5, or 1H-Indole-1-ethanol, a-[[(2-furanylmethyl)amino]methyl]-2,3-dimethyl-,ethanedioate (1:1), represents a versatile molecule with potential applications across multiple disciplines. Its unique structure combines features that make it attractive for both therapeutic development and material innovation. As research continues to uncover new insights into its properties and interactions with biological systems, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.